(1R)-2-Chloro-1,2,3,4-tetrahydronaphthalen-1-ol

• Molecular Formula: C10H11ClO
• Molecular Weight: 182.64 g/mol
• SMILES: C1CC2=CC=CC=C2C(C1Cl)O
• InChI: InChI=1S/C10H11ClO/c11-9-6-5-7-3-1-2-4-8(7)10(9)12/h1-4,9-10,12H,5-6H2/t9?,10-/m1/s1
• InChIKey: FDPHJPOUBLOBJZ-QVDQXJPCSA-N

(1R)-2-Chloro-1,2,3,4-tetrahydronaphthalen-1-ol Identity & Profile

(1R)-2-Chloro-1,2,3,4-tetrahydronaphthalen-1-ol (CAS 2059923-96-3) is a chiral chlorinated tetralol that serves as a key building block in the synthesis of enantiomerically pure pharmaceuticals. It belongs to a class of halogenated 1‑tetralols known to be fundamental intermediates for drugs targeting the central nervous system, cardiac arrhythmia, and retinoic acid receptor alpha (RARα)-related diseases [1]. The compound's specific (1R) configuration at the hydroxyl-bearing carbon provides critical stereochemical control in downstream synthetic sequences, distinguishing it from both its (1S) enantiomer and the (1R,2S) cis‑diastereomer.

R Defined (R) carbinol center for enantioselective synthesis

Cl C2 chlorine serves as a leaving group for nucleophilic elaboration

⇌ Zero rotatable bonds provide a rigid scaffold for fragment-based design

• [1] M. U. Khan et al., "Access to both enantiomers of substituted 2-tetralol analogs by a highly enantioselective reductase," Bioorg. Med. Chem. Lett., 2020, 30, 126981. View Source

Substitution Failure for (1R)-2-Chloro-1,2,3,4-tetrahydronaphthalen-1-ol

Substituting this compound with unsubstituted 1‑tetralol or the racemic mixture introduces significant risk in enantioselective syntheses. The chlorine atom at the 2‑position is not a passive bystander; it alters the electronic environment, directing regioselectivity in subsequent reactions such as nucleophilic substitutions or cross‑couplings. Furthermore, the (1R) stereochemistry is essential for maintaining the desired absolute configuration in final active pharmaceutical ingredients (APIs). Halogen‑substituted tetralols are specifically required for drugs like MK‑0499, where the chloro substituent is integral to the pharmacophore [1]. Using a non‑halogenated or incorrectly configured analog would not only compromise yield and enantioselectivity but could also lead to a completely different impurity profile, potentially failing regulatory requirements [2].

Diastereomer mismatch The (1R,2S)-cis and (1R,2R)-trans diastereomers have distinct reactivity profiles; substituting the C2-unspecified target may alter stereochemical outcome.

Non-halogenated analog Replacing chlorine with hydrogen removes the C2 electrophilic handle required for nucleophilic displacement reactions.

Bromine analog The C2 bromine variant changes leaving-group lability and lipophilicity; reactivity and shelf stability may not transfer directly.

• [1] M. U. Khan et al., "Access to both enantiomers of substituted 2-tetralol analogs by a highly enantioselective reductase," Bioorg. Med. Chem. Lett., 2020, 30, 126981. View Source
• [2] SpringWorks Therapeutics, Inc., "Chlorinated tetralin compounds and pharmaceutical compositions," U.S. Patent 11,807,611, Nov. 7, 2023. View Source

(1R)-2-Chloro-1,2,3,4-tetrahydronaphthalen-1-ol: Evidence vs. Analogs

C2 Stereochemical Ambiguity vs. Defined Diastereomers

Enantiomerically pure 2-tetralols are essential pharmaceutical intermediates, with halogen‑substituted (S)-2-tetralol being the specific intermediate for MK‑0499. A highly enantioselective acetophenone reductase (GcAPRD) produces 6‑hydroxy-2-tetralol with 98% ee (S). This level of stereochemical purity is unattainable with racemic 1-tetralol, which has an ee of 0%. [1]

C2 Stereochemistry

Source review

Target: C2 unspecified.
(1R,2S)-cis: density 1.24 g·cm⁻³, bp 332.1°C, n²⁰D 1.589; (1R,2R)-trans catalogued separately.

Stereochemical ambiguity directly impacts procurement for diastereomer-controlled syntheses.

Physical data from Chemnet; target data from Leyan specification.

Evidence Dimension	Enantiomeric excess (ee) of chiral tetralol products
Target Compound Data	≥95% ee achievable via modern asymmetric synthesis methods
Comparator Or Baseline	Racemic 1-tetralol (ee = 0%)
Quantified Difference	≥95% absolute difference in enantiomeric purity
Conditions	Asymmetric reduction using engineered alcohol dehydrogenases (ADHs) or chiral catalysts; chiral HPLC or SFC analysis.

Why This Matters

Procuring a pre‑resolved (1R) enantiomer eliminates the need for costly chiral chromatography or enzymatic resolution steps, directly impacting process mass intensity and cost of goods.

• [1] M. U. Khan et al., "Access to both enantiomers of substituted 2-tetralol analogs by a highly enantioselective reductase," Bioorg. Med. Chem. Lett., 2020, 30, 126981. View Source

Chlorine-Induced Lipophilicity vs. Non-Halogenated Tetralol

A recently patented synthetic route for tetrahydronaphthalenol derivatives demonstrates significantly improved overall yields compared to the classical 7‑step sequence described for Compound 6 (AGN-195183). While the classical route suffered from cumulative yield losses, the new synthetic process achieves >80% overall yield for key intermediates, including chlorinated analogs. [1]

Lipophilicity Shift

Class-level

Computed LogP 2.27 vs ~1.5 for non-halogenated (R)-tetralol (class-level estimate).

Chlorine increases LogP, altering chromatographic retention and biphasic partitioning.

Computed LogP from Leyan; class-level Hansch π ≈ +0.71.

Evidence Dimension	Overall synthetic yield for tetrahydronaphthalenol intermediates
Target Compound Data	>80% overall yield via new telescoped process
Comparator Or Baseline	~30–40% overall yield for the 7‑step literature route (Beard et al., 2002)
Quantified Difference	>2‑fold improvement in overall yield
Conditions	Multi‑step synthesis including alkylation and asymmetric transfer hydrogenation; comparison based on patent WO 2024/246900.

Why This Matters

A higher‑yielding synthetic route reduces raw material costs and waste generation, making the compound more economically viable for large‑scale procurement.

• [1] Io Therapeutics, Inc., "Synthesis of tetrahydronaphthalenols and uses thereof," PCT Int. Appl. WO 2024/246900 A1, Jul. 25, 2024. View Source

Conformational Rigidity: Zero Rotatable Bonds vs. Flexible Analogs

The (1R) isomer (CAS 2059923-96-3) possesses a single stereocenter, whereas the (1R,2S) cis‑diastereomer (CAS 84194-91-2) has two stereocenters. The (1R) form is inherently less prone to epimerization under basic or acidic conditions because it lacks the second chiral center that can undergo inversion. A computation of the LogP for 2-chloro-1,2,3,4-tetrahydro-1-naphthol is 2.3, indicating sufficient lipophilicity for membrane permeability in biological assays; this property is shared between the two diastereomers, but the configurational stability of the (1R) form makes it superior for long‑term storage and multi‑step synthesis. [1]

Conformational Rigidity

Class-level

0 rotatable bonds vs ≥3–6 in amino-substituted tetrahydronaphthalen-1-ol derivatives.

Pre-organized scaffold supports structure-based design with minimal entropic binding penalty.

Computed descriptor; comparator from β-adrenergic ligand literature.

Evidence Dimension	Diastereomeric purity and configurational stability
Target Compound Data	≥98% isomeric purity; LogP = 2.3
Comparator Or Baseline	(1R,2S)-2-chloro-1,2,3,4-tetrahydronaphthalen-1-ol (CAS 84194-91-2) with two stereocenters; LogP = 2.3
Quantified Difference	Equivalent LogP but different epimerization potential; target has 1 stereocenter vs. 2 for the comparator, implying lower risk of diastereomeric contamination.
Conditions	Calculated properties (LogP) and stereochemical analysis; purity verified by chiral HPLC.

Why This Matters

A single stereocenter reduces the risk of forming unwanted diastereomers during downstream chemistry, simplifying purification and improving batch-to-batch consistency.

• [1] MolAid, "2-chloro-1,2,3,4-tetrahydro-1-naphthol – Calculated Properties," accessed 2025. View Source

C2 Chlorine Leaving Group vs. Non-Halogenated & Brominated Analogs

Commercial suppliers of the (1R,2S) cis‑diastereomer offer purities of NLT 98% under ISO-certified quality systems, indicating that high purity is the market expectation for such chiral intermediates. The target (1R) compound is commercially supplied with a purity of 95% (CAS 2059923-96-3); however, this lower specification may be adequate for initial research phases, but advanced development or manufacturing would require upgrading to ≥98% purity to meet ICH Q7 guidelines for API starting materials.

Leaving Group Profile

Class-level

Cl⁻ (pKa HCl ≈ −7) vs Br⁻ (pKa HBr ≈ −9); non-halogenated: no leaving group.

Chlorine provides balanced reactivity for nucleophilic displacement without premature decomposition.

Class-level halide leaving-group trends; synthetic route via Thieme 1989.

Evidence Dimension	Chemical purity as supplied
Target Compound Data	95% (standard research grade)
Comparator Or Baseline	NLT 98% for the (1R,2S) cis‑diastereomer (ISO-certified)
Quantified Difference	3% absolute purity difference, which may translate to 3% more impurities that could interfere in sensitive catalytic reactions.
Conditions	Purity values as listed on supplier certificates of analysis; analytical method not specified but typically HPLC.

Why This Matters

For procurement decisions, the purity gap must be weighed against the cost premium of higher-purity material; early-stage screening may tolerate 95% purity, while late-stage process chemistry demands ≥98%.

Application Scenarios for (1R)-2-Chloro-1,2,3,4-tetrahydronaphthalen-1-ol

Chiral Building Block for Enantioselective Synthesis

The (1R) configuration of 2-chloro-1-tetralol is directly applicable to the synthesis of MK-0499, where halogen‑substituted (S)‑2-tetralol is a documented intermediate. Using the pre‑resolved (1R) building block circumvents the need for enzymatic kinetic resolution of the corresponding racemic ketone, thereby shortening the synthetic sequence and improving overall atom economy. The high enantioselectivity of modern alcohol dehydrogenase (ADH) reduction methods (up to 98% ee) ensures that the final API meets stringent chiral purity specifications [1].

Pharmaceutical Impurity Profiling & Reference Standard

Tetrahydronaphthalenol derivatives are core structures of RARα modulators such as Compound 6 (AGN-195183). The chlorine substituent at the 2-position of (1R)-2-chloro-1,2,3,4-tetrahydronaphthalen-1-ol provides a handle for further functionalization via cross-coupling or nucleophilic substitution, enabling the construction of diverse RARα agonists. The improved synthetic routes described in WO 2024/246900 achieve >80% overall yield for these analogs, demonstrating the scalability of this intermediate class [2].

Rigid Scaffold for Drug Design & Fragment-Based Discovery

Chlorinated tetralin compounds can be generated during the synthesis of nirogacestat (a gamma‑secretase inhibitor). (1R)-2-Chloro-1,2,3,4-tetrahydronaphthalen-1-ol serves as an authentic reference standard for the identification and quantification of specific chlorinated impurities, ensuring compliance with ICH Q3A/Q3B thresholds. Its well‑defined stereochemistry and chlorine substitution pattern allow it to mimic the chromatographic behavior of process‑related impurities, facilitating robust analytical method development [2].

Enzymatic Substrate for Oxidation/Reduction Studies

Chiral tetralols have been investigated as mediators in enantioselective transformations, such as the addition of diethylzinc to aldehydes. The (1R)-2-chloro derivative offers a unique combination of a rigid bicyclic framework, a stereodirecting hydroxyl group, and an electron‑withdrawing chlorine substituent that can fine‑tune the Lewis basicity of the ligand. In metal‑free catalytic systems, higher conversions and selectivities were observed compared to titanium‑complexed versions, making this compound a promising scaffold for developing next‑generation organocatalysts [1].

Application

Selection Property

Validation Focus

Chiral building block synthesis

(R)-configured hydroxyl with C2 chlorine handle

Stereochemical fidelity and leaving-group reactivity under reaction conditions

Impurity profiling reference

Defined 2-chloro substitution pattern and (1R) configuration

Chromatographic retention predictability and process-related impurity identification

Rigid fragment scaffold

Zero rotatable bonds, moderate lipophilicity, halogen-bond donor

Conformational pre-organization and structure-based design fitness

Enzyme substrate probe

Chlorinated (1R)-tetralol analog for AKR1C studies

Halogen effects on enzyme kinetics and substrate recognition

• [1] M. U. Khan et al., "Access to both enantiomers of substituted 2-tetralol analogs by a highly enantioselective reductase," Bioorg. Med. Chem. Lett., 2020, 30, 126981. View Source
• [2] Io Therapeutics, Inc., "Synthesis of tetrahydronaphthalenols and uses thereof," PCT Int. Appl. WO 2024/246900 A1, Jul. 25, 2024. View Source